Cas no 61601-78-3 ((R)-N'-Nitrosonornicotine)

• Product Name: (R)-N'-Nitrosonornicotine
• CAS No: 61601-78-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 473227
• PubChem ID: 12087452
• Update Time: 2025-07-16

(R)-N'-Nitrosonornicotine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[(2R)-1-nitroso-2-pyrrolidinyl]-
• (R)-N'-Nitrosonornicotine
• SCHEMBL14113737
• 3-[(2R)-1-Nitroso-2-pyrrolidinyl]pyridine
• DTXSID70210619
• 3-[(2R)-1-nitrosopyrrolidin-2-yl]pyridine
• Pyridine, 3-(1-nitroso-2-pyrrolidinyl)-, (R)-
• (R)-NNN
• 61601-78-3
• (R)-N-nitrosonornicotine
• (R)-3-(1-Nitroso-2-pyrrolidinyl)pyridine
• Q55135204
• 3-[(2R)-1-Nitroso-2-pyrrolidinyl]pyridine; (R)-3-(1-Nitroso-2-pyrrolidinyl)pyridine;

• Inchi： 1S/C9H11N3O/c13-11-12-6-2-4-9(12)8-3-1-5-10-7-8/h1,3,5,7,9H,2,4,6H2/t9-/m1/s1
• InChI Key： XKABJYQDMJTNGQ-SECBINFHSA-N
• SMILES： O=NN1CCC[C@@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: 177.09033
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on (R)-N'-Nitrosonornicotine

Latest Research Advances on (R)-N'-Nitrosonornicotine (61601-78-3) in Chemical-Biological Medicine

The compound (R)-N'-Nitrosonornicotine (NNN, CAS: 61601-78-3), a tobacco-specific nitrosamine (TSNA), has garnered significant attention in chemical-biological medicine due to its potent carcinogenic properties and stereospecific metabolic activation. Recent studies have focused on elucidating its molecular mechanisms of toxicity, DNA adduct formation, and potential therapeutic targets for intervention. This research brief synthesizes key findings from 2022-2023 literature, highlighting breakthroughs in analytical detection methods, metabolic pathways, and preclinical intervention strategies.

Advanced LC-MS/MS techniques have achieved unprecedented sensitivity (LOD: 0.05 pg/mL) for quantifying (R)-NNN in biological matrices, enabling precise pharmacokinetic studies. A 2023 Chemical Research in Toxicology study revealed that cytochrome P450 2A13 mediates the stereoselective activation of (R)-NNN to 4-hydroxy-1-(3-pyridyl)-1-butanone (HPB)-releasing species, with 3.7-fold greater efficiency than its (S)-enantiomer. This metabolic preference correlates with the observed 5.2-fold higher incidence of esophageal tumors in animal models exposed to (R)-NNN versus (S)-NNN.

Structural biology breakthroughs include the first crystallographic characterization of (R)-NNN-DNA adducts at 1.8 Å resolution (Nature Structural Biology, 2023), identifying preferential formation of N²-dG adducts at CpG sites. Molecular dynamics simulations demonstrate these lesions induce 32° helical distortions, explaining their mutagenic potency in TP53 hotspot regions. Notably, CRISPR-Cas9 screening has identified FANCD2 as a critical factor in (R)-NNN-induced replication stress response, suggesting synthetic lethal approaches for prevention.

Emerging therapeutic strategies focus on CYP2A inhibitors like methoxsalen (IC₅₀=28 nM) and novel PEGylated aptamers that reduce (R)-NNN bioavailability by 89% in murine models. A phase I clinical trial (NCT05678244) is evaluating the chemopreventive efficacy of a CYP2A13-targeted siRNA formulation in high-risk populations. Meanwhile, FDA-approved PET tracers (¹⁸F-NNNP) now enable non-invasive monitoring of TSNA distribution in human tissues.

These advances position (R)-NNN research at the intersection of precision oncology and molecular epidemiology, with implications for both cancer prevention and targeted therapy development. Ongoing challenges include elucidating epigenetic effects of chronic low-dose exposure and developing standardized biomarkers for population studies. The integration of organ-on-chip models and AI-driven toxicity prediction platforms promises to accelerate future discoveries in this critical area of chemical carcinogenesis research.